Cas no 75158-84-8 (5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester)
75158-84-8 structure
Product Name:5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester
CAS No:75158-84-8
MF:C11H10O4
MW:206.194703578949
CID:1772557
PubChem ID:11074532
Update Time:2025-04-21
5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester
- DB-087898
- 75158-84-8
- SCHEMBL2045384
-
- Inchi: 1S/C11H10O4/c1-13-10-7-5-6-15-9(7)4-3-8(10)11(12)14-2/h3-6H,1-2H3
- InChI Key: GQDPIEDLIYRPIE-UHFFFAOYSA-N
- SMILES: O1C=CC2=C1C=CC(C(=O)OC)=C2OC
Computed Properties
- Exact Mass: 206.0579
- Monoisotopic Mass: 206.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 48.7Ų
Experimental Properties
- PSA: 48.67
5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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